3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 3-(2-oxo-1,3-benzoxazol-3-yl)-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C13H11N3O3S/c17-11(15-12-14-6-8-20-12)5-7-16-9-3-1-2-4-10(9)19-13(16)18/h1-4,6,8H,5,7H2,(H,14,15,17)
• InChI Key: HEHVFBBCLFIVLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CCC(=O)NC3=NC=CS3
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol

Description

3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-1,3-thiazol-2-ylpropanamide is a chemical compound that belongs to the class of benzoxazole and thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Matrix Metalloproteinase (MMP) Inhibition and Wound Healing

Benzoxazole and thiazolidinone derivatives, including compounds that integrate both frameworks, have been investigated for their effectiveness in affecting inflammatory/oxidative processes. These processes involve free radicals, inflammatory mediators like nuclear factor κB (NF-κB), and MMPs. Docking studies suggest these compounds could bind to the MMP-9 protein, with some derivatives showing potential for significant anti-inflammatory and wound healing effects, including inhibition of MMP-9 at the nanomolar level (Incerti et al., 2018).

Antibacterial Agents

Novel analogs of benzothiazole-substituted pyrazol-5-ones were synthesized and showed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds were evaluated for their cytotoxic activity, demonstrating antibacterial effects at non-cytotoxic concentrations. This research indicates the potential for developing new antibacterial agents from benzothiazole derivatives (Palkar et al., 2017).

Antitumor Activity

Research into benzoxazole and thiazole derivatives has also explored their antitumor activities. A study on 3-benzyl-4(3H)quinazolinone analogues found that some derivatives exhibited broad spectrum antitumor activity, highlighting the therapeutic potential of these compounds in cancer treatment. The study involved molecular docking to understand the interaction of these compounds with biological targets, such as EGFR-TK and B-RAF kinase, which could guide the development of new anticancer drugs (Al-Suwaidan et al., 2016).